Cas no 2680662-45-5 (Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2680662-45-5
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• CID: 5620363
• PubChem ID: 165930339
• Update Time: 2025-07-18

Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680662-45-5
• EN300-28298618
• benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate
• Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C17H16F3N3O2/c18-13-10-14(19)16(21-15(13)20)22-6-8-23(9-7-22)17(24)25-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2
• InChI Key： YTOYNUVAWRMVQT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1N1CCN(C(=O)OCC2C=CC=CC=2)CC1)F)F

Computed Properties

• Exact Mass: 351.11946125g/mol
• Monoisotopic Mass: 351.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.7Ų

Additional information on Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate

Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2680662-45-5): A Comprehensive Overview

Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2680662-45-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate.

Chemical Structure and Properties

Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate is a complex molecule that combines a benzyl ester group with a piperazine ring substituted by a 3,5,6-trifluoropyridine moiety. The presence of the trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it highly versatile in terms of its chemical reactivity and biological interactions. The compound's molecular formula is C₁₉H₁₇F₃N₃O₂, and its molecular weight is approximately 378.35 g/mol.

The solubility of Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate varies depending on the solvent used. It is generally more soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) compared to water. This property is crucial for its use in various experimental settings, including in vitro assays and in vivo studies.

Synthesis Methods

The synthesis of Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate involves several well-defined steps that have been optimized over time to improve yield and purity. One common approach involves the reaction of 3,5,6-trifluoropyridine with piperazine to form the corresponding piperazine derivative. Subsequently, this intermediate is reacted with benzyl chloroformate to yield the final product.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method that significantly reduces reaction time and enhances overall yield. This method utilizes microwave-assisted synthesis to facilitate the formation of the desired product under mild conditions. The use of microwave technology not only accelerates the reaction but also minimizes side reactions and impurities.

Biological Activities and Therapeutic Potential

Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate has been extensively studied for its potential therapeutic applications due to its unique pharmacological properties. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can selectively interact with specific receptors in the central nervous system (CNS), making it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate exhibits potent serotonin reuptake inhibition (SRI) activity. This property makes it a potential lead compound for developing new antidepressant drugs with improved efficacy and fewer side effects compared to existing treatments.

In addition to its CNS activity, Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate has also shown promise in cancer research. A recent investigation published in Cancer Research reported that this compound exhibits significant antiproliferative effects against various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of this compound in human subjects. Early results have been encouraging, with no major adverse effects reported at therapeutic doses.

The future directions for research on Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate include further optimization of its chemical structure to enhance potency and selectivity. Additionally, efforts are being made to develop novel delivery systems that can improve bioavailability and reduce systemic side effects.

Conclusion

In conclusion, Benzyl 4-(3,5,6-trifluoropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2680662-45-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents for various diseases. Ongoing research and clinical trials are expected to provide further insights into its mechanisms of action and clinical utility.